N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclobutanecarboxamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO3/c16-13(10-3-1-4-10)15-9-14(17,11-6-7-11)12-5-2-8-18-12/h2,5,8,10-11,17H,1,3-4,6-7,9H2,(H,15,16)
• InChI Key: GODBIRVVRGELQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCC(C2CC2)(C3=CC=CO3)O
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• CAS No.: 1396793-54-6

Description

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiallergic Activity

A study by Georgiev et al. (1987) describes the synthesis of furan-carboxamides with significant antiallergic activity. These compounds, including variants with cyclopropyl groups, show potent inhibition of serotonin, histamine, and bradykinin, highlighting their potential as novel antiallergic agents (Georgiev, R. Mack, Walter, Radov, & Baer, 1987).

Cycloisomerization Applications

Zhang et al. (2021) utilized furan-fused cyclobutenes, generated via cycloisomerizations of allenyl ketones bearing cyclopropyl moieties under gold catalysis, as building blocks for cross cycloadditions. This approach led to the creation of various cyclobutane-bridged polyheterocycles, demonstrating the utility of furan and cyclopropyl derivatives in complex molecule synthesis (Zhang, Tang, Xie, Zhao, Yao, & Miao, 2021).

Anticancer Potential

Swamy et al. (2016) synthesized cyclopropane carbohydrazides with furan moieties, exhibiting promising anticancer activity against various cancer cell lines. These compounds, through Knoevenagel condensation and subsequent reactions, showed potential as anticancer agents with micromolar efficacy (Swamy, Kambhampati, Chandrasekhar, Thirupathi, Sujitha, Kumar, & Ganesh Kumar, 2016).

Catalytic Oxidation Applications

Jain et al. (2015) reported the use of Li2CoMn3O8 as a catalyst for the selective oxidation of 5-hydroxymethyl-2-furfural (HMF) to furan-2,5-dicarboxylic acid (FDCA), a critical precursor for biopolymer production. This research highlights the role of furan derivatives in sustainable chemistry and materials science (Jain, Jonnalagadda, Ramanujachary, & Mugweru, 2015).